6-Bromo-3,4-dihydrospiro[benzo[B][1,4]oxazine-2,1'-cyclobutane] hcl

• IUPAC Name: 6-bromospiro[3,4-dihydro-1,4-benzoxazine-2,1'-cyclobutane];hydrochloride
• InChI: InChI=1S/C11H12BrNO.ClH/c12-8-2-3-10-9(6-8)13-7-11(14-10)4-1-5-11;/h2-3,6,13H,1,4-5,7H2;1H
• InChI Key: WOYJNKVIJBYMAO-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CNC3=C(O2)C=CC(=C3)Br.Cl
• Molecular Formula: C11H13BrClNO
• Molecular Weight: 290.58 g/mol

Description

6-Bromo-3,4-dihydrospiro[benzo[B][1,4]oxazine-2,1'-cyclobutane] hcl is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Chemical Properties

• One-Pot Synthesis of Enantiopure Derivatives : A study by Hajra et al. (2019) demonstrates the regio- and stereoselective one-pot synthesis of enantiopure 3,4-dihydrospiro[benzo[b][1,4]oxazine 2,3'-oxindole] derivatives with excellent enantiopurity, achieved through spiroaziridine ring opening with 2-bromophenols followed by tandem cyclization reaction (Hajra, Hazra, & Saleh, 2019).

• Dibrominative Spirocyclization for Synthesis of gem-Dibromospirocyclic Benzo[d][1,3]oxazines : Chaisan et al. (2021) developed a metal-free method using catalytic aqueous hydrochloric acid and N-bromosuccinimide to synthesize gem-dibromospirocyclic benzo[d][1,3]oxazines, highlighting their utility as pharmacophores and synthetic precursors (Chaisan et al., 2021).

• Radical Bromination-Induced Cyclization for Benzo[b]pyrrolo[2,1-c][1,4]oxazin-3-ones : Wang et al. (2021) reported a facile synthesis method for 2-bromo-1-phenyl-5,6-dihydro-3H,7aH-benzo[b]pyrrolo[2,1-c][1,4]oxazin-3-ones via radical bromination-induced cyclization of N-arylpropiolamides, showcasing the method's efficiency and versatility (Wang et al., 2021).

• Synthesis of Spiro Derivatives as Monoacylglycerol Lipase Inhibitors : Ikeda et al. (2021) designed novel spiro chemical series as potent and reversible inhibitors of monoacylglycerol lipase, illustrating the therapeutic potential of these compounds in treating central nervous system-related diseases (Ikeda et al., 2021).

• Photochromic and Solvatochromic Characteristics : Studies by Baillet et al. (1993) and Pozzo et al. (1993) explore the photochromic and solvatochromic properties of spiro[indoline-oxazine] derivatives, highlighting their potential applications in materials science due to their unique light and solvent responsiveness (Baillet, Giusti, & Guglielmetti, 1993); (Pozzo, Samat, Guglielmetti, & Keukeleire, 1993).